Cas no 89279-25-4 (3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine)
89279-25-4 structure
Product Name:3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine
CAS No:89279-25-4
MF:C17H20Cl2N2O
MW:339.259502410889
CID:1940262
PubChem ID:3062480
Update Time:2025-04-21
3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine
- 3-(2-chlorophenoxazin-10-yl)-N,N-dimethylpropan-1-amine,hydrochloride
- 89279-25-4
- Chlorowodorku 2-chloro-10-((N-dwumetyloamino)propylo)-fenoksazyny [Polish]
- NSC-46053
- Phenoxazine, 2-chloro-10-(3-(dimethylamino)propyl)-, hydrochloride
- DTXCID60165987
- 98175-98-5
- NSC46053
- Chlorowodorku 2-chloro-10-((N-dwumetyloamino)propylo)-fenoksazyny
- 2-Chloro-10-((N-dimethylamino)propyl)phenoxazine hydrochloride
- DTXSID60243496
-
- Inchi: 1S/C17H19ClN2O.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
- InChI Key: UFCZSZRSTDRZAJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1O2)CCCN(C)C.Cl
Computed Properties
- Exact Mass: 338.095
- Monoisotopic Mass: 338.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.7Ų
Experimental Properties
- Density: 1.189
- Boiling Point: 424.2°C at 760 mmHg
- Flash Point: 210.4°C
- Refractive Index: 1.592
3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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